Cas no 81321-98-4 (2,3-DI-(2-THIENYL)QUINOXALINE)

2,3-DI-(2-THIENYL)QUINOXALINE structure
2,3-DI-(2-THIENYL)QUINOXALINE structure
Product Name:2,3-DI-(2-THIENYL)QUINOXALINE
CAS No:81321-98-4
MF:C16H10N2S2
MW:294.394000530243
CID:986639
PubChem ID:4357317
Update Time:2025-04-20

2,3-DI-(2-THIENYL)QUINOXALINE Chemical and Physical Properties

Names and Identifiers

    • 2,3-DI-(2-THIENYL)QUINOXALINE
    • 2,3-dithiophen-2-ylquinoxaline
    • 2,3-Di(2-thienyl)quinoxaline
    • DTXSID30402316
    • dithienylquinoxaline
    • 2,3-Di(thiophen-2-yl)quinoxaline
    • FT-0609507
    • 2,3-Dithien-2-ylquinoxaline
    • 81321-98-4
    • BDBM50468954
    • CHEMBL4282833
    • AKOS024405212
    • SCHEMBL16027135
    • Inchi: 1S/C16H10N2S2/c1-2-6-12-11(5-1)17-15(13-7-3-9-19-13)16(18-12)14-8-4-10-20-14/h1-10H
    • InChI Key: ZFWBPJPGICYCIV-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C(C2=CC=CS2)=NC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 294.02854067g/mol
  • Monoisotopic Mass: 294.02854067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 82.3Ų
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